(E,R)-alpha-bisabolene
Overview
Description
(E,R)-alpha-bisabolene is an (E)-alpha-bisabolene. It is an enantiomer of an (E,S)-alpha-bisabolene.
Scientific Research Applications
Defense Response in Conifers
(E)-alpha-Bisabolene plays a significant role in the defense mechanisms of conifers. Specifically, it acts as a precursor to compounds like todomatuic acid and juvabione, which mimic insect juvenile hormones. This synthesis forms part of a defense response against insect herbivores and possibly fungal pathogens (Bohlmann et al., 1998).
Antimicrobial and Antileishmanial Properties
(E,R)-alpha-Bisabolene has demonstrated significant antimicrobial and antileishmanial properties. Essential oils rich in alpha-bisabolene exhibit high leishmanicidal activity and promising bactericidal effects (Fernandes et al., 2020).
Biofuel Production
(E,R)-alpha-Bisabolene has potential applications in biofuel production. Metabolic engineering of microorganisms like Synechococcus sp. and Yarrowia lipolytica has been successful in producing bisabolene, a precursor for a range of industrially relevant chemicals (Davies et al., 2014), (Zhao et al., 2020).
Insect Attractant and Repellent
(E,R)-alpha-Bisabolene has shown potential as an insect attractant and repellent. Its effectiveness in altering insect behavior and its application in pest control strategies have been observed (Argenti et al., 1994), (Gutiérrez et al., 1997).
Potential in Cancer Treatment
Research suggests that gamma-bisabolene exhibits antiproliferative effects on certain human cancer cell lines, including neuroblastoma cells. It induces apoptosis via pathways involving p53-mediated mitochondrial activity (Jou et al., 2016).
Nephroprotective Effects
(E)-alpha-Bisabolol, a component of (E,R)-alpha-Bisabolene, has demonstrated nephroprotective effects against ischemic-reperfusion acute kidney injury. It shows antioxidant activity and direct protective effects on tubular epithelia (Sampaio et al., 2016).
properties
Product Name |
(E,R)-alpha-bisabolene |
|---|---|
Molecular Formula |
C15H24 |
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(4R)-1-methyl-4-[(2E)-6-methylhepta-2,5-dien-2-yl]cyclohexene |
InChI |
InChI=1S/C15H24/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h6-8,15H,5,9-11H2,1-4H3/b14-7+/t15-/m0/s1 |
InChI Key |
YHBUQBJHSRGZNF-LULHVWEPSA-N |
Isomeric SMILES |
CC1=CC[C@@H](CC1)/C(=C/CC=C(C)C)/C |
Canonical SMILES |
CC1=CCC(CC1)C(=CCC=C(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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